3'-Phenylspiro[indene-2,2'-oxirane]-1,3-dione

• CAS No.: 43053-57-2
• Molecular Formula: C16H10O3
• Molecular Weight: 250.25 g/mol
• IUPAC Name: 3'-phenylspiro[indene-2,2'-oxirane]-1,3-dione
• InChI: InChI=1S/C16H10O3/c17-13-11-8-4-5-9-12(11)14(18)16(13)15(19-16)10-6-2-1-3-7-10/h1-9,15H
• InChI Key: DXBPSHSLDUYBJI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2C3(O2)C(=O)C4=CC=CC=C4C3=O

Description

3'-Phenylspiro[indene-2,2'-oxirane]-1,3-dione is a useful research compound. Its molecular formula is C16H10O3 and its molecular weight is 250.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a suspension of 2-benzylidene-1,3-indandione (20 g) in methanol (200 ml) was added 30% hydrogen peroxide (19 ml). The suspension was cooled to 5° C. and 1 N sodium hydroxide (2.1 ml) was added dropwise at such a rate as to keep the temperature below 15 ° C. After completed addition, stirring was continued at room temperature for 30 minutes. The mixture was then poured into water (1.2 L). The resulting crystalline precipitate was collected by filtration, washed on the filter with water (3×100 ml) and dried under high vacuum at room temperature for 24 hours, affording 3-phenylspiro[oxirane-2,2'-indan]-1',3'-dione as a yellow solid (17 g).